Cas no 7261-34-9 (Phosphoric triamide, N,N',N''-tridodecyl-)

Phosphoric triamide, N,N',N''-tridodecyl- structure
7261-34-9 structure
Product Name:Phosphoric triamide, N,N',N''-tridodecyl-
CAS No:7261-34-9
MF:C36H78N3OP
MW:599.99779176712
CID:543668
PubChem ID:71404385
Update Time:2025-04-19

Phosphoric triamide, N,N',N''-tridodecyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphoric triamide, N,N',N''-tridodecyl-
    • N-bis(dodecylamino)phosphoryldodecan-1-amine
    • N,N',N''-Tridodecylphosphoric triamide
    • DTXSID60825236
    • 7261-34-9
    • Inchi: 1S/C36H78N3OP/c1-4-7-10-13-16-19-22-25-28-31-34-37-41(40,38-35-32-29-26-23-20-17-14-11-8-5-2)39-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,37,38,39,40)
    • InChI Key: HXIBTWVZEDHYHW-UHFFFAOYSA-N
    • SMILES: P(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 599.58874
  • Monoisotopic Mass: 599.58825112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 36
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • PSA: 53.16
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